Cas no 475-75-2 (Liriodenine)

• Product Name: Liriodenine
• CAS No: 475-75-2
• MF: C₁₇H₉NO₃
• MW: 275.258264303207
• CID: 328989
• PubChem ID: 10144
• Update Time: 2025-06-09

Liriodenine Chemical and Physical Properties

Names and Identifiers

• spermatheridin
• liriodenine
• 8H-Benzo[G]-1,3-benzodioxolo[6,5,4-de]quinolin-8-one
• Micheline b
• Noraporphin-7-one, 4,5,6,6A-tetradehydro-1,2-(methylenedioxy)-
• Nsc93681
• Oxoushinsunin
• Oxoushinsunine
• Spermatheridine
• Ushinsunine,oxo
• [ "" ]
• Methanesulfonic acid
• MEGxp0_001521
• NSC-215254
• NSC 215254
• HY-N3376
• FS-9911
• E134R7X4O9
• 8H-[1,3]Benzodioxolo[6,5,4-de]benzo[g]quinolin-8-one #
• AKOS028108460
• 3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,9,11,14,16,18-octaen-13-one
• CS-0024041
• 8H-Benzo[g]-1,5,4-de]quinolin-8-one
• 8H-[1,3]Benzodioxolo[6,5,4-de]benzo[g]quinolin-8-one
• 475-75-2
• NSC-93681
• A934851
• NCI60_042088
• 4-27-00-06585 (Beilstein Handbook Reference)
• BDBM50202301
• Ushinsunine, oxo-
• SCHEMBL165803
• UNII-E134R7X4O9
• CCRIS 1549
• C09567
• NCI60_001798
• Spermatheridine; VLT 045
• DTXSID40197165
• 8H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinolin-8-one
• Noraporphin-7-one,5,6,6a-tetradehydro-1,2-(methylenedioxy)-
• 3,5-dioxa-11-azapentacyclo[10.7.1.0^{2,6.0^{8,20.0^{14,19]icosa-1(20),2(6),7,9,11,14,16,18-octaen-13-one
• CHEBI:70649
• Q5976903
• NSC215254
• CHEMBL37736
• Hiriodenine
• FT-0698453
• NSC 93681
• BRN 0273167
• VLT045
• ConMedNP.2098
• UB_MBA_61.1
• DA-54951
• 8H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinolin-8-one (9CI)
• DTXCID50119656
• 8H-(1,3)benzodioxolo(6,5,4-de)benzo(g)quinolin-8-one
• Liriodenine

• Inchi： 1S/C17H9NO3/c19-16-11-4-2-1-3-10(11)14-13-9(5-6-18-15(13)16)7-12-17(14)21-8-20-12/h1-7H,8H2
• InChI Key： MUMCCPUVOAUBAN-UHFFFAOYSA-N
• SMILES： O1COC2=CC3C=CN=C4C(C5C=CC=CC=5C(=C12)C=34)=O

Computed Properties

• Exact Mass: 275.05800
• Monoisotopic Mass: 275.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4A^2
• Molecular Weight: 275.26
• XLogP3: 3.4

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.501
• Boiling Point: 531°Cat760mmHg
• Flash Point: 275°C
• Refractive Index: 1.767
• PSA: 48.42000
• LogP: 3.17490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines
• Natural Products and Extracts Plant Extracts Plant based Unonopsis guatterioides
• Natural Products and Extracts Plant Extracts Plant based Sapranthus palanga

Additional information on Liriodenine

Liriodenine (CAS No. 475-75-2): A Comprehensive Overview of Its Chemical Profile and Emerging Biological Applications

Liriodenine, chemically identified by the CAS No. 475-75-2, is a naturally occurring flavonoid derivative that has garnered significant attention in the field of pharmaceutical research and natural product chemistry. This compound, primarily found in certain species of the Magnolia family, exhibits a unique structural framework characterized by a C₂₄H₁₈O₄ molecular formula. The chemical structure of Liriodenine features a flavone core with hydroxyl and methoxy substituents, which contribute to its diverse pharmacological properties. Over the years, extensive research has been conducted to elucidate its biological activities, mechanisms of action, and potential therapeutic applications.

The phytochemical profile of Liriodenine has been extensively studied, revealing its role as a potent antioxidant, anti-inflammatory, and antimicrobial agent. Recent advancements in molecular biology and pharmacokinetics have highlighted its potential in modulating various cellular pathways, including those involved in cancer prevention and neuroprotection. The compound's ability to interact with multiple targets makes it an attractive candidate for drug development in precision medicine.

In the realm of biomedical research, Liriodenine has been investigated for its anti-cancer properties. Studies have demonstrated its efficacy in inducing apoptosis and inhibiting proliferation in several cancer cell lines, including breast, prostate, and colorectal cancers. The mechanistic insights into Liriodenine's anti-cancer activity suggest that it may exert its effects by modulating signaling pathways such as PI3K/Akt and MAPK. Furthermore, preclinical trials have shown promising results in using Liriodenine as a chemopreventive agent against carcinogen-induced tumorigenesis.

Another area of interest is the neuroprotective potential of Liriodenine. Oxidative stress and inflammation are key pathological mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's. Research indicates that Liriodenine can mitigate these processes by scavenging reactive oxygen species (ROS) and inhibiting pro-inflammatory cytokines. The neurochemical interactions of Liriodenine with neurotransmitter systems have also been explored, suggesting its potential role in enhancing cognitive function and reducing neuroinflammation.

The pharmacokinetic properties of Liriodenine are crucial for understanding its therapeutic efficacy and safety profile. Studies have shown that the compound exhibits moderate bioavailability upon oral administration, with peak plasma concentrations reached within 2-3 hours post-dosing. Its metabolic pathways involve glucuronidation and conjugation with fatty acids, which influence its half-life and excretion kinetics. These findings are essential for optimizing dosing regimens and minimizing potential drug-drug interactions.

From a natural product chemistry perspective, Liriodenine stands out due to its structural complexity and biological relevance. The synthesis of this compound has been optimized through various chemical methodologies, including semi-synthesis from readily available flavonoids. Advances in biocatalysis have also enabled the production of Liriodenine through enzymatic routes, offering a more sustainable approach to its manufacturing.

The industrial applications of Liriodenine extend beyond pharmaceuticals to nutraceuticals and cosmetics. Its antioxidant properties make it an ideal ingredient for anti-aging formulations, while its anti-inflammatory effects are beneficial in topical treatments for skin conditions such as eczema and psoriasis. The growing demand for natural-based therapeutics has spurred interest in scaling up the production of Liriodenine through plant biotechnology and synthetic biology approaches.

In conclusion, Liriodenine (CAS No. 475-75-2) represents a fascinating compound with multifaceted biological activities and therapeutic potential. The integration of traditional natural product chemistry with modern biomedical research continues to uncover new insights into its mechanisms of action and applications in human health. As further studies elucidate its pharmacological profile, Liriodenine is poised to play a significant role in the development of next-generation therapeutics for chronic diseases.